Cas no 2227644-86-0 (tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate)

Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate is a chiral intermediate with significant utility in pharmaceutical synthesis. Its key structural features—a tert-butyl carbamate protecting group, a stereospecific (1R)-1-amino-2-hydroxyethyl moiety, and a 3-chlorophenyl backbone—make it valuable for constructing complex bioactive molecules. The compound's stereochemical purity ensures precise control in asymmetric synthesis, while the carbamate group enhances stability during reactions. The chlorine substituent offers a handle for further functionalization. This intermediate is particularly useful in the development of therapeutics requiring enantioselective precision, such as β-adrenergic receptor agonists or enzyme inhibitors. Its well-defined reactivity profile facilitates efficient incorporation into multi-step synthetic routes.
tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate structure
2227644-86-0 structure
Product Name:tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate
CAS No:2227644-86-0
MF:C13H19ClN2O3
MW:286.754562616348
CID:6240510
PubChem ID:165777097
Update Time:2025-05-19

tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate
    • EN300-1898732
    • tert-butyl N-{4-[(1R)-1-amino-2-hydroxyethyl]-3-chlorophenyl}carbamate
    • 2227644-86-0
    • Inchi: 1S/C13H19ClN2O3/c1-13(2,3)19-12(18)16-8-4-5-9(10(14)6-8)11(15)7-17/h4-6,11,17H,7,15H2,1-3H3,(H,16,18)/t11-/m0/s1
    • InChI Key: WGQPOYTZVCRLTG-NSHDSACASA-N
    • SMILES: ClC1C=C(C=CC=1[C@H](CO)N)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 286.1084202g/mol
  • Monoisotopic Mass: 286.1084202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 84.6Ų

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Additional information on tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate

Introduction to Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate (CAS No. 2227644-86-0)

Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate, with the CAS number 2227644-86-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl} moiety, contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including condensation, hydrolysis, and functional group transformations. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound.

One of the most compelling aspects of Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate is its potential application in drug discovery. The molecule's structural framework suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. Specifically, the amino and hydroxyl groups within the molecule can form hydrogen bonds with biological receptors, while the chlorophenyl ring may provide additional binding affinity. These interactions are crucial for designing molecules that can modulate biological pathways effectively.

Recent research has highlighted the importance of chiral molecules in pharmaceutical development. The presence of the (1R) configuration in Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate underscores its stereochemical specificity, which is often a critical factor in determining a drug's efficacy and safety. Studies have shown that enantiomers of a molecule can exhibit vastly different pharmacological profiles, making the precise control of stereochemistry essential in drug design.

The compound's potential applications extend beyond traditional small-molecule drugs. It has shown promise as a building block for more complex molecules, such as peptidomimetics and heterocyclic scaffolds. These derivatives can be designed to target specific disease mechanisms, offering new avenues for therapeutic intervention. The versatility of Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate makes it an invaluable asset in medicinal chemistry libraries.

In addition to its synthetic utility, Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate has been explored in preclinical studies for its potential pharmacological effects. Initial studies suggest that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its ability to interact with biological targets suggests possible applications in treating neurological disorders and other conditions where precise molecular interactions are required.

The development of novel drug candidates is an iterative process that relies heavily on access to high-quality chemical building blocks like Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate. Its availability through reliable chemical suppliers ensures that researchers can conduct experiments efficiently without compromising on quality or purity. This accessibility is crucial for advancing drug discovery programs and bringing new therapies to market.

The future prospects for Tert-butyl N-{4-(1R)-1-amino-2-hydroxyethyl-3-chlorophenyl}carbamate are promising, given its unique structural features and potential biological activity. As research continues, new applications and derivatives are likely to emerge, further solidifying its role as a key compound in pharmaceutical development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking the full therapeutic potential of this molecule.

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